Cas no 12798-51-5 (Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-,(3S,5S,5'aS,7'S,8'S,8'aR)-)

Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-,(3S,5S,5'aS,7'S,8'S,8'aR)- Properties

Names and Identifiers

• Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-,(3S,5S,5'aS,7'S,8'S,8'aR)-
• Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-
• TEUCRIN A
• (3S,5S,5a'S,7'S,8'S,8a'R)-5-(furan-3-yl)-8'-hydroxy-7'-met
• (5aS-(5'aalpha,6'beta(R*),7'beta,8'beta,8'aalpha))-5-(3-Furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methylspiro(furan-3(2H),6'-(6H)naphtho(1,8-bc)furan)-2,2'(4'H)-dione
• Spiro(furan-3(2H),6'-(6H)naphtho(1,8-bc)furan)-2,2'(4'H)-dione, 5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-, (5aS-(5'aalpha,6'beta(R*),7'beta,8'beta,8'aalpha))-
• (3S,5S,5'aS)-5-(3-Furyl)-3',4,5,5',5'aβ,7',8',8'aβ-octahydro-8'α-hydroxy-7'α-methylspiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione
• UNII-D9TAG4C3XL
• AKOS040736055
• NCGC00385790-01
• NCGC00385790-01_C19H20O6_(3S,5S,5a'S,7'S,8'S,8a'R)-5-(3-Furyl)-8'-hydroxy-7'-methyl-3',4,5,5',5a',7',8',8a'-octahydrospiro[furan-3,6'-naphtho[1,8-bc]furan]-2,2'(4'H)-dione
• 12798-51-5
• (1R,5'S,8S,9S,10S,11S)-5'-(furan-3-yl)-11-hydroxy-10-methylspiro[2-oxatricyclo[6.3.1.04,12]dodec-4(12)-ene-9,3'-oxolane]-2',3-dione
• 5'-(Furan-3-yl)-8-hydroxy-7-methyl-3,5,5a,7,8,8a-hexahydrospiro[naphtho[1,8-bc]furan-6,3'-oxolane]-2,2'(4H)-dione
• Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione, 5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-, (3S,5S,5'aS,7'S,8'S,8'aR)-
• D9TAG4C3XL
• DTXSID50926049
• NS00093847
• CHEBI:231305
• (1R,5'S,8S,9S,10S,11S)-5'-(uran-3-yl)-11-hydroxy-10-methylspiro[2-oxatricyclo[6.3.1.04,12]dodec-4(12)-ene-9,3'-oxolane]-2',3-dione
• Teucrin A
• +Expand

• MDL： MFCD08690603
• InChIKey： AONLJCCUYGGOSW-PJERILTQSA-N
• Inchi： InChI=1S/C19H20O6/c1-9-15(20)16-14-11(17(21)25-16)3-2-4-12(14)19(9)7-13(24-18(19)22)10-5-6-23-8-10/h5-6,8-9,12-13,15-16,20H,2-4,7H2,1H3/t9-,12+,13+,15+,16-,19-/m1/s1
• SMILES： C1OC=C([C@H]2OC(=O)[C@@]3([C@H](C)[C@H](O)[C@@H]4OC(C5CCC[C@H]3C4=5)=O)C2)C=1

Computed Properties

• Exact Mass: 344.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 344.12598835g/mol
• Heavy Atom Count: 25
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 86Ų

Experimental Properties

• LogP: 2.28670
• PSA: 85.97000
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),